Cas no 139964-24-2 (4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester)

• Product name: 4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester
• CAS No: 139964-24-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.24624
• CID: 1105742
• PubChem ID: 15819055

4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-propyl-1H-Imidazole-5-carboxylic acid methyl ester
• methyl 5-ethyl-2-propyl-1H-imidazole-4-carboxylate
• Methyl 4-ethyl-2-propyl-1h-imidazole-5-carboxylate
• DB-209368
• DTXSID10578588
• 139964-24-2
• XFYQBFXCDZFUQS-UHFFFAOYSA-N
• Methyl 4-ethyl-2-propylimidazole-5-carboxylate
• 5-Carbomethoxy-4-ethyl-2-n-propylimidazole
• SCHEMBL7398766

• Inchi： InChI=1S/C10H16N2O2/c1-4-6-8-11-7(5-2)9(12-8)10(13)14-3/h4-6H2,1-3H3,(H,11,12)
• InChI Key： XFYQBFXCDZFUQS-UHFFFAOYSA-N
• SMILES： CCCC1=NC(=C(N1)CC)C(=O)OC

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98